methyl 2-[[(E)-3-[3-bromo-5-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]-2-cyanoprop-2-enoyl]amino]benzoate

• IUPAC Name: methyl 2-[[(E)-3-[3-bromo-5-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]-2-cyanoprop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C28H25BrN2O5/c1-4-35-25-15-20(14-23(29)26(25)36-17-19-9-7-8-18(2)12-19)13-21(16-30)27(32)31-24-11-6-5-10-22(24)28(33)34-3/h5-15H,4,17H2,1-3H3,(H,31,32)/b21-13+
• InChI Key: RXYXUMUMNYLPDG-FYJGNVAPSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C(=O)OC)Br)OCC3=CC=CC(=C3)C
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2C(=O)OC)Br)OCC3=CC=CC(=C3)C
• Molecular Formula: C28H25BrN2O5
• Molecular Weight: 549.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It has a benzene ring, which is a common structure in organic chemistry, and it also contains a bromo group (Br), an ethoxy group (C2H5O), a methoxy group (CH3O), and a cyanopropenoyl group (C3H2NO). These groups can have various effects on the properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely be arranged around the benzene ring, and the exact structure would depend on the specific synthesis process used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors like polarity, molecular weight, and the presence of certain functional groups can all affect properties like solubility, melting point, and reactivity.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential applications. This could involve laboratory experiments to synthesize the compound and test its properties, as well as theoretical work to predict its behavior.